Cas no 23531-99-9 ((S)-3,4-Dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-2H-1-benzopyran-7-ol)

• Product Name: (S)-3,4-Dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-2H-1-benzopyran-7-ol
• CAS No: 23531-99-9
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 282508
• Update Time: 2024-02-29

(S)-3,4-Dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-2H-1-benzopyran-7-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-, (3S)-
• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-, (S)-
• 4',7-Isoflavandiol,2',3',6'-trimethoxy- (8CI)
• Lonchocarpan
• CID 101297657
• (S)-3,4-Dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-2H-1-benzopyran-7-ol
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-hydroxy-2,3,6-trimethoxyphenyl)-, (3S)-
• 7,4'-Dihydroxy-2',3',6'-trimethoxyisoflavan

• Inchi： 1S/C18H20O6/c1-21-15-8-13(20)17(22-2)18(23-3)16(15)11-6-10-4-5-12(19)7-14(10)24-9-11/h4-5,7-8,11,19-20H,6,9H2,1-3H3/t11-/m1/s1
• InChI Key： PBWGVJJXWOVHFM-LLVKDONJSA-N
• SMILES： O1C2C=C(C=CC=2C[C@@H](C2C(=CC(=C(C=2OC)OC)O)OC)C1)O

Computed Properties

• Exact Mass: 332.126
• Monoisotopic Mass: 332.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 1.634

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 510.9±50.0 °C(Predicted)
• pka: 9.32±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 3'-O-methylated isoflavonoids